6-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 6-[4-fluoro-3-(trifluoromethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H7F4NO/c13-9-5-4-7(6-8(9)12(14,15)16)10-2-1-3-11(18)17-10/h1-6H,(H,17,18)
• InChI Key: WTVIFOJJBWMBOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=CC(=C(C=C2)F)C(F)(F)F
• Molecular Formula: C12H7F4NO
• DSSTOX Substance ID: DTXSID50683160
• Molecular Weight: 257.18 g/mol
• CAS RN: 1261896-26-7

Description

6-(4-Fluoro-3-trifluoromethylphenyl)-2-hydroxypyridine, or F3TFP-2HP, is a compound with a variety of applications in scientific research. It is an organofluorine compound, meaning it contains at least one carbon-fluorine bond, and is used in a variety of experiments due to its unique properties.

Scientific Research Applications

F3TFP-2HP is used in a variety of scientific research applications. It is a key component in the synthesis of other organofluorine compounds, such as 6-(4-fluoro-3-trifluoromethylphenyl)-3-methylpyridine, which has potential applications in medicinal chemistry. F3TFP-2HP is also used as a starting material in the synthesis of other compounds, such as 4-fluoro-3-trifluoromethylphenylboronic acid, which is used in the synthesis of various pharmaceuticals. Additionally, F3TFP-2HP has been used as a reactant in the synthesis of compounds with potential applications in agrochemicals and other industrial products.

Mechanism of Action

F3TFP-2HP acts as a nucleophile in a variety of reactions, meaning it is capable of donating electrons to form a new bond. This is especially useful in the synthesis of other organofluorine compounds, as it can be used to form carbon-fluorine bonds. Additionally, F3TFP-2HP is capable of forming hydrogen bonds, which can be used to stabilize certain structures.
Biochemical and Physiological Effects
Due to its unique chemical structure, F3TFP-2HP has a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on certain enzymes, such as acetylcholinesterase, which can be used to treat neurological disorders. Additionally, F3TFP-2HP has been shown to have an anti-inflammatory effect, which can be used to treat a variety of conditions. Finally, F3TFP-2HP has been shown to have antioxidant properties, which can be used to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

F3TFP-2HP has several advantages for use in lab experiments. It is relatively easy to synthesize and is available in large quantities. Additionally, it is relatively stable and can be stored for long periods of time. However, F3TFP-2HP is also toxic and should be handled with care. Additionally, its reactivity can make it difficult to control the reaction conditions.

Future Directions

There are numerous potential future directions for research involving F3TFP-2HP. It could be used to develop new compounds with potential applications in medicine, agrochemicals, and other industrial products. Additionally, its biochemical and physiological effects could be further explored, potentially leading to new treatments for various conditions. Finally, its reactivity could be further studied in order to better control the reaction conditions.

Synthesis Methods

F3TFP-2HP is synthesized through a two-step process. First, 4-fluoro-3-trifluoromethylphenol is reacted with a Grignard reagent to form the corresponding alkyl halide. This is then reacted with 2-hydroxypyridine to form the desired product. The synthesis of F3TFP-2HP has been optimized and is now a relatively simple and efficient process.